Cas no 1246633-53-3 (5-Fluoro-2-(hydroxymethyl)phenylboronic Acid)

• Product Name: 5-Fluoro-2-(hydroxymethyl)phenylboronic Acid
• CAS No: 1246633-53-3
• MF: C₇H₈BFO₃
• MW: 169.946025848389
• MDL: MFCD11111910
• CID: 1083446
• PubChem ID: 46739744
• Update Time: 2025-04-20

5-Fluoro-2-(hydroxymethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-(hydroxymethyl)phenyl)boronic acid
• 5-Fluoro-2-hydroxymethylphenylboronic acid
• 5-Fluoro-2-(hydroxymethyl)benzeneboronic acid
• 5-Fluoro-2-hydroxymethylphenylboronic acid, AldrichCPR
• (5-Fluoro-2-(hydroxymethyl)phenyl)boronicacid
• N11788
• 5-FLUORO-2-(HYDROXYMETHYL)PHENYLBORONIC ACID
• DB-344768
• WZB63353
• DTXSID10675329
• CS-0044908
• AKOS006309838
• AS-19686
• A904832
• MFCD11111910
• 1246633-53-3
• Boronic acid, B-[5-fluoro-2-(hydroxymethyl)phenyl]-
• OBSMVIAXTKAJFM-UHFFFAOYSA-N
• SCHEMBL902030
• [5-fluoro-2-(hydroxymethyl)phenyl]boronic acid
• SY030376
• 5-Fluoro-2-(hydroxymethyl)phenylboronic Acid

• MDL： MFCD11111910
• Inchi： 1S/C7H8BFO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,10-12H,4H2
• InChI Key： OBSMVIAXTKAJFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 170.0550524g/mol
• Monoisotopic Mass: 170.0550524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų